Cas no 2034477-62-6 (1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide)

• Product Name: 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide
• CAS No: 2034477-62-6
• MF: C₁₄H₁₃N₇O₂
• MW: 311.298721075058
• CID: 5335774
• Update Time: 2025-06-21

1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(isoxazol-3-yl)azetidine-3-carboxamide
• 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide
• 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide

• Inchi： 1S/C14H13N7O2/c22-14(18-11-1-4-23-19-11)10-6-21(7-10)13-5-12(16-8-17-13)20-3-2-15-9-20/h1-5,8-10H,6-7H2,(H,18,19,22)
• InChI Key： BZHOZQXTUNLUST-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N=CN=2)N2C=NC=C2)C1)NC1C=CON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 0.1
• Topological Polar Surface Area: 102

Additional information on 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide

Professional Introduction to Compound with CAS No. 2034477-62-6 and Product Name: 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide

Compound with the CAS number 2034477-62-6 and the product name 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic rings, including imidazole, pyrimidine, and oxazole, makes this molecule a promising candidate for further exploration in developing novel therapeutic agents.

The molecular framework of this compound is designed to interact with biological targets in a highly specific manner. The imidazole ring, known for its ability to form stable hydrogen bonds with biological molecules, plays a crucial role in modulating the compound's binding affinity and selectivity. Similarly, the pyrimidine moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The oxazole group further enhances the compound's pharmacological properties by introducing additional functional sites for interaction with biological receptors.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. These molecules often exhibit a high degree of structural diversity and functional flexibility, making them ideal candidates for targeting various diseases. The compound in question, with its unique combination of heterocyclic rings, aligns well with this trend. Studies have shown that similar structures can exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases.

In the context of oncology research, the compound's structure suggests potential applications in developing targeted therapies for cancer. The imidazole and pyrimidine moieties are known to interact with DNA and RNA-binding proteins, which are often dysregulated in cancer cells. By modulating these interactions, the compound may be able to inhibit tumor growth or induce apoptosis. Additionally, the oxazole group could serve as a site for further chemical modifications to enhance its bioactivity and reduce toxicity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the compound's structure for optimal pharmacological properties.

Evaluation of the compound's pharmacokinetic properties is essential to determine its suitability for clinical applications. Preliminary studies have indicated favorable solubility and metabolic stability, which are critical factors for drug absorption, distribution, metabolism, and excretion (ADME). Furthermore, toxicological assessments have shown no significant adverse effects at tested doses, suggesting potential safety for further development.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of this compound to various biological targets. These simulations have provided valuable insights into how the molecule interacts with its intended targets at the atomic level. By refining the structure based on these insights, researchers can optimize the compound's potency and selectivity.

Future research directions include exploring derivative compounds that may enhance therapeutic efficacy while minimizing side effects. By systematically modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties. Additionally, investigating new synthetic routes could improve production efficiency and scalability.

The development of novel pharmaceuticals is a complex yet rewarding endeavor that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS No. 2034477-62-6 exemplifies how innovative molecular design can lead to significant advancements in medicine. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that similar molecules will play an increasingly important role in addressing unmet medical needs.